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Compound of Interest

Compound Name: Timegadine hydrochloride
CAS No.: 71080-06-3
Cat. No.: B12711177
Get Quote
. J

This application note details a sensitive and selective LC-MS/MS method for the quantitative
analysis of Timegadine hydrochloride. The described protocol is intended for researchers,
scientists, and drug development professionals requiring a reliable analytical procedure for this
compound in plasma samples.

Introduction

Timegadine is a potent and selective partial agonist for the neuropeptide Y (NPY) Y1 receptor,
with potential therapeutic applications. Accurate quantification of Timegadine hydrochloride in
biological matrices is crucial for preclinical and clinical studies. The method outlined below
utilizes liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) for the
determination of Timegadine hydrochloride concentrations.

Experimental

2.1. Materials and Reagents

» Timegadine hydrochloride reference standard
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 Internal standard (IS), e.g., a stable isotope-labeled version of Timegadine or a structurally
similar compound

o Acetonitrile (ACN), HPLC grade

¢ Methanol (MeOH), HPLC grade

e Formic acid (FA), LC-MS grade

o Ultrapure water

e Human plasma (or other relevant biological matrix)

2.2. Sample Preparation A protein precipitation method is employed for the extraction of
Timegadine hydrochloride from plasma samples.

e Thaw plasma samples at room temperature.

e To 100 pL of plasma, add 10 pL of the internal standard working solution.
» Vortex for 10 seconds.

e Add 300 pL of cold acetonitrile to precipitate proteins.

e Vortex for 1 minute.

e Centrifuge at 14,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the mobile phase (50:50 ACN:Water with 0.1% FA).
» Transfer to an autosampler vial for LC-MS/MS analysis.
2.3. LC-MS/MS Conditions

Table 1: Chromatographic Conditions
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Parameter

Value

HPLC System

Standard UHPLC/HPLC system

Column

C18 reverse-phase column (e.g., 2.1 x 50 mm,
1.8 pm)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

5% B to 95% B over 3 minutes, hold for 1 min,

Gradient -
re-equilibrate
Flow Rate 0.4 mL/min
Column Temperature 40°C
Injection Volume 5 pL
Table 2: Mass Spectrometry Conditions
Parameter Value

Mass Spectrometer

Triple quadrupole mass spectrometer

lonization Mode

Electrospray lonization (ESI), Positive

lon Source Temperature

500°C

Capillary Voltage

3.5 kv

Gas Flow

Instrument dependent

Detection Mode

Multiple Reaction Monitoring (MRM)

MRM Transitions

Timegadine: [M+H]+ — fragment ions

(hypothetical)

IS: [M+H]+ - fragment ions (hypothetical)

Collision Energy

Optimized for each transition
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Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification
of Timegadine hydrochloride.

3.1. Linearity and Sensitivity The method was found to be linear over a concentration range of
1 to 1000 ng/mL. The coefficient of determination (r?) was consistently >0.99. The lower limit of
quantification (LLOQ) was determined to be 1 ng/mL with a signal-to-noise ratio greater than
10.

Table 3: Linearity and LLOQ

Parameter Result
Calibration Range 1-1000 ng/mL
Coefficient of Determination (r?) >0.99

LLOQ 1 ng/mL

3.2. Precision and Accuracy The intra-day and inter-day precision and accuracy were evaluated
at three quality control (QC) concentrations (low, medium, and high).

Table 4: Precision and Accuracy Data

. Intra-day Intra-day Inter-day Inter-day
Concentrati L. . .
QC Level Precision Accuracy Precision Accuracy
on (ng/mL)
(%CV) (%) (%CV) (%)
Low 3 < 10% 90 - 110% <12% 88-112%
Medium 100 < 8% 92 - 108% <10% 90 - 110%
High 800 <7% 95 - 105% < 9% 93 - 107%

Workflow and Method Principle Diagrams
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o To cite this document: BenchChem. [Application Note: Quantification of Timegadine
Hydrochloride using LC-MS/MS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12711177/docs#application-note-quantification-of-
timegadine-hydrochloride-using-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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